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Compound of Interest

Compound Name: 1,3-Dibromopentane

Cat. No.: B3190459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and Material Safety

Data Sheet (MSDS) information for 1,3-Dibromopentane (CAS No: 42474-20-4). The following

sections detail the physical and chemical properties, hazard classifications, safe handling and

storage procedures, emergency measures, and toxicological data. This document is intended

to equip laboratory personnel with the necessary knowledge to handle this chemical safely and

effectively.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1,3-Dibromopentane is presented

in Table 1. This data is essential for understanding the behavior of the chemical under various

laboratory conditions.
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Property Value Reference

Molecular Formula C5H10Br2 [1]

Molecular Weight 229.94 g/mol [1]

Appearance Liquid -

Boiling Point 193.4°C at 760 mmHg [1]

Melting Point -28.63°C (estimate) [1]

Flash Point 68.6°C [1]

Density 1.668 g/cm³ [1]

Vapor Pressure 0.648 mmHg at 25°C [1]

Refractive Index 1.5042 [1]

LogP 2.94490 [1]

Hazard Identification and GHS Classification
While a specific GHS classification for 1,3-Dibromopentane is not readily available, based on

data for analogous compounds such as 1,3-dibromopropane and 1,5-dibromopentane, it

should be handled as a hazardous substance. The anticipated hazards are summarized in

Table 2.
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Hazard Class Hazard Category Signal Word Hazard Statement

Flammable Liquids Category 4 Warning
Combustible liquid.[2]

[3]

Acute Toxicity, Oral Category 4 Warning
Harmful if swallowed.

[2][4]

Skin

Corrosion/Irritation
Category 2 Warning

Causes skin irritation.

[2][3][4]

Serious Eye

Damage/Eye Irritation
Category 2 Warning

Causes serious eye

irritation.[2][3]

Hazardous to the

Aquatic Environment,

Long-term Hazard

Category 2 -

Toxic to aquatic life

with long lasting

effects.[4]

Precautionary Statements:

Prevention: Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.

Wash skin thoroughly after handling. Do not eat, drink or smoke when using this product.

Avoid release to the environment. Wear protective gloves/eye protection/face protection.[2]

[4]

Response: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

Rinse mouth. IF ON SKIN: Wash with plenty of soap and water. If skin irritation occurs: Get

medical advice/attention. Take off contaminated clothing and wash it before reuse. IF IN

EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists: Get medical advice/attention. In

case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish. Collect

spillage.[2][4]

Storage: Store in a well-ventilated place. Keep cool.[2][4]

Disposal: Dispose of contents/container to an approved waste disposal plant.[2][4]

Safe Handling and Storage
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Proper handling and storage of 1,3-Dibromopentane are crucial to prevent exposure and

ensure laboratory safety.

Handling
Avoid all personal contact, including inhalation of vapors.[5]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., PVC or Neoprene), chemical goggles, and a lab coat.[5]

Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Ground and bond containers when transferring material to prevent static discharge.[6]

Use spark-proof tools and explosion-proof equipment.[6]

Do not cut, drill, grind, or weld on or near containers, as they may contain explosive vapors.

[5]

Wash hands thoroughly after handling.[2]

Storage
Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[2][5]

Keep away from heat, sparks, open flames, and other ignition sources.[2][5]

Store in an approved flammable liquid storage area.[5]

Do not store in pits, depressions, basements, or areas where vapors may be trapped.[5]

Avoid storage with incompatible materials such as strong oxidizing agents and strong bases.

[2][7]

Do not use aluminum or galvanized containers.[5]
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Safe Handling Procedures

Secure Storage Practices

Work in a well-ventilated area
(fume hood)

Wear appropriate PPE
(gloves, goggles, lab coat) Ground and bond containers Use spark-proof tools Avoid ignition sources Avoid personal contact

and inhalation Wash hands after handling

Store in a cool, dry,
well-ventilated area Keep container tightly closed Keep away from heat

and ignition sources
Separate from incompatible
materials (oxidizers, bases)

Use approved flammable
liquid storage area

Use appropriate containers
(avoid Al, galvanized)
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Immediate Actions

Containment and Cleanup

Waste Disposal

Accidental Release
of 1,3-Dibromopentane

Remove all sources of ignition

Ensure adequate ventilation

Evacuate unnecessary personnel

Prevent further leakage
and entry into drains

Soak up with inert
absorbent material

Collect into a suitable,
closed container

Dispose of as hazardous waste
in accordance with regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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